Cas no 155593-19-4 (1,2-Benzenediol,4,5-dichloro-3-methoxy-(9CI))

• Product Name: 1,2-Benzenediol,4,5-dichloro-3-methoxy-(9CI)
• CAS No: 155593-19-4
• MF: C₇H₆Cl₂O₃
• MW: 209.026740550995
• CID: 107045
• Update Time: 2022-07-26

1,2-Benzenediol,4,5-dichloro-3-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4,5-dichloro-3-methoxy-(9CI)
• 1,2-Benzenediol, 4,5-dichloro-3-methoxy-

• Inchi： 1S/C7H6Cl2O3/c1-12-7-5(9)3(8)2-4(10)6(7)11/h2,10-11H,1H3
• InChI Key： FEEKHUNFIHHUKV-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=C(Cl)C(OC)=C1O

Computed Properties

• Exact Mass: 207.969
• Monoisotopic Mass: 207.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7A^2